4-(4-Ethyl-benzyl)-piperidine
Overview
Description
4-(4-Ethyl-benzyl)-piperidine is a chemical compound with the empirical formula C14H21N . It is a solid substance . The compound is provided by Sigma-Aldrich to early discovery researchers as part of a collection of unique chemicals .
Molecular Structure Analysis
The molecular weight of this compound is 203.32 . The SMILES string representation of the molecule isCCC1=CC=C (C=C1)CC2CCNCC2 . This provides a linear representation of the molecular structure. For a detailed 3D structure, it would be best to refer to a dedicated chemical database or software. Physical And Chemical Properties Analysis
This compound is a solid substance . The empirical formula of the compound is C14H21N . The molecular weight of the compound is 203.32 .Scientific Research Applications
Anti-Acetylcholinesterase Activity
A series of piperidine derivatives, including 1-benzyl-4-[2-(N-benzoylamino)ethyl]piperidine derivatives, were synthesized and evaluated for their anti-acetylcholinesterase (anti-AChE) activity. These compounds demonstrated significant inhibitory effects on AChE, with specific compounds showing strong potential as antidementia agents. The introduction of certain groups at specific positions on the piperidine ring was found to dramatically enhance activity, indicating the critical role of these modifications in AChE inhibition (Sugimoto et al., 1990), (Sugimoto et al., 1992), (Sugimoto et al., 1995).
Mycobacterium Tuberculosis Inhibition
Ethyl-4-(4-((substituted benzyl)amino)piperidin-1-yl)-2-(phenyl/pyridyl)thiazole-5-carboxylates, a series of compounds including piperidine derivatives, were designed and synthesized. These compounds showed promising activity against Mycobacterium smegmatis and Mycobacterium tuberculosis, with some exhibiting significant inhibitory effects. This suggests potential applications in antituberculosis therapies (Jeankumar et al., 2013).
Comparative Molecular Field Analysis
Piperidine derivatives were investigated using comparative molecular field analysis (CoMFA) for their potential as AChE inhibitors. This study provided insights into the structural factors influencing the inhibitory activity of these compounds, indicating their therapeutic potential in conditions like Alzheimer's Disease (Tong et al., 1996).
Spectroscopic and Molecular Docking Studies
1-Benzyl-4-(N-Boc-amino)piperidine was characterized through various spectroscopic techniques, and molecular docking studies were performed to explore its potential as an anticancer agent against various protein targets. This highlights the versatility of piperidine derivatives in drug development and cancer research (Janani et al., 2020).
Modulation of Serotonin Transporter
Piperidine derivatives were synthesized and evaluated for their affinity and selectivity for various neurotransmitter transporters. One such compound was found to act as an allosteric modulator of the serotonin transporter (SERT), suggesting applications in the development of treatments for conditions like depression and anxiety (Boos et al., 2006).
Safety and Hazards
Properties
IUPAC Name |
4-[(4-ethylphenyl)methyl]piperidine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H21N/c1-2-12-3-5-13(6-4-12)11-14-7-9-15-10-8-14/h3-6,14-15H,2,7-11H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GYGUVDCDFCXAQN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)CC2CCNCC2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H21N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90445103 |
Source
|
| Record name | 4-(4-Ethyl-benzyl)-piperidine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90445103 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
203.32 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
781595-51-5 |
Source
|
| Record name | 4-(4-Ethyl-benzyl)-piperidine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90445103 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![{3-oxo-1-[(2E)-3-phenylprop-2-enyl]piperazin-2-yl}acetic acid](/img/structure/B1366461.png)
![[[2-(2,4-Dinitrophenyl)cyclohexylidene]amino] methanesulfonate](/img/structure/B1366469.png)
![2-{[Cyclohexyl(methyl)amino]carbonyl}cyclohexanecarboxylic acid](/img/structure/B1366479.png)
